ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-acetamido-4-(4-ethylphenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C17H19NO3S/c1-4-12-6-8-13(9-7-12)14-10-22-16(18-11(3)19)15(14)17(20)21-5-2/h6-10H,4-5H2,1-3H3,(H,18,19)
• InChI Key: UVNTVMZIHCCEDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=C2C(=O)OCC)NC(=O)C
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

Ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate, also known as EATC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of thiophene carboxylates and is synthesized through a multi-step reaction process.

Mechanism of Action

The mechanism of action of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. In particular, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This inhibition leads to a decrease in inflammation and pain. ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has also been shown to modulate the activity of certain receptors in the body, including the cannabinoid receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate depend on the dose and route of administration. In general, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antitumor activity in vitro and in vivo. However, the exact mechanism of action and potential side effects of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate in lab experiments is its potential as a building block for the synthesis of new materials with unique properties. It also has potential applications in medicinal chemistry and organic synthesis. However, the synthesis of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate is complex and requires careful attention to detail to obtain a pure product. Additionally, the mechanism of action and potential side effects of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate are still being studied, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate. One area of interest is the development of new materials using ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate as a building block. Another area of interest is the investigation of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate as a potential therapeutic agent for the treatment of cancer and other diseases. Further studies are also needed to fully understand the mechanism of action and potential side effects of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate. Overall, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate is a promising compound with potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate involves a multi-step reaction process, starting with the reaction of ethyl acetoacetate with thiophene-2-carboxylic acid in the presence of a catalyst. The resulting product is then reacted with ethyl chloroformate to form ethyl 2-chloro-4-(4-ethylphenyl)thiophene-3-carboxylate. This intermediate product is then reacted with ammonia and acetic anhydride to form ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate. The entire synthesis process is complex and requires careful attention to detail to obtain a pure product.

Scientific Research Applications

Ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has potential applications in various fields of scientific research, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been investigated for its potential as a therapeutic agent for the treatment of cancer and other diseases. In material science, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has been studied for its potential as a building block for the synthesis of new materials with unique properties. In organic synthesis, ethyl 2-(acetylamino)-4-(4-ethylphenyl)-3-thiophenecarboxylate has been used as a reagent for the synthesis of other thiophene-containing compounds.